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Compound of Interest

Compound Name: O-Desmethyl Midostaurin-13C6

Cat. No.: B15542819 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of O-Desmethyl
Midostaurin-13C6 based on its classification as a cytotoxic compound. As a metabolite of

Midostaurin, a chemotherapy agent, it should be handled with extreme caution.[1][2]

Researchers must consult the official Safety Data Sheet (SDS) for this specific product and

adhere strictly to the protocols established by their institution's Environmental Health and

Safety (EHS) department.

O-Desmethyl Midostaurin-13C6 is the labeled analogue of a metabolite of Midostaurin, a

multi-targeted tyrosine kinase inhibitor used in cancer therapy.[1][3] Due to its cytotoxic nature,

all materials that come into contact with this compound are considered potentially hazardous

and must be disposed of accordingly to protect laboratory personnel and the environment.[4][5]

The U.S. Environmental Protection Agency (EPA) regulates such hazardous pharmaceutical

waste under the Resource Conservation and Recovery Act (RCRA), which strictly prohibits

disposing of these materials down the drain.[4]

Hazard Classification and Handling
The following table summarizes the hazard profile of the parent compound, Midostaurin, which

dictates the stringent handling and disposal requirements for its analogues and metabolites.
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Hazard Type Description
GHS Classification
(Midostaurin)

Acute Toxicity Harmful if swallowed. Category 4 (Oral)[6]

Skin Irritation Causes skin irritation. Category 2[6]

Eye Irritation Causes serious eye irritation. Category 2A[6]

Respiratory Irritation
May cause respiratory tract

irritation.
STOT SE Category 3[6]

Carcinogenicity/Mutagenicity

As an antineoplastic agent, it is

considered potentially

carcinogenic and mutagenic.

[5][7]

HP7 (Carcinogenic), HP11

(Mutagenic)[7]

Standard Operating Procedure for Disposal
This protocol outlines the step-by-step process for the safe disposal of O-Desmethyl
Midostaurin-13C6 and all associated contaminated materials.

Step 1: Assemble Personal Protective Equipment (PPE)
Proper protection is mandatory before handling the compound or its waste.

Gloves: Wear two pairs of chemotherapy-rated nitrile gloves.

Lab Coat: A disposable, solid-front gown with tight-fitting cuffs is required.

Eye Protection: Use chemical safety goggles or a face shield.

Respiratory Protection: If handling the powder form outside of a certified chemical fume hood

or biological safety cabinet, a NIOSH-approved respirator is necessary.

Step 2: Segregate Waste at the Point of Generation
All items that have come into contact with O-Desmethyl Midostaurin-13C6 must be treated as

hazardous cytotoxic waste.[4] Segregation is critical to ensure proper final disposal.
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Waste Category Examples Disposal Container

Bulk Chemical Waste

Unused or expired O-

Desmethyl Midostaurin-13C6,

residual powder, concentrated

solutions.

Rigid, leak-proof, sealed

container, clearly labeled

"Hazardous Chemotherapy

Waste." Often a black

container.[8]

Trace-Contaminated Sharps
Contaminated needles,

syringes, glass pipettes, vials.

Puncture-resistant sharps

container specifically labeled

for chemotherapy or cytotoxic

waste. Often yellow with a

purple lid or red.[7][9]

Trace-Contaminated Solids

(Non-Sharps)

Contaminated gloves, gowns,

bench paper, wipes,

plasticware (e.g., pipette tips,

tubes).

Thick, leak-proof plastic bags

or rigid containers designated

for cytotoxic waste. Often

yellow or purple.[7][8][9]

Step 3: Decontaminate Work Surfaces
A two-step cleaning process is recommended for surfaces after handling the compound.

Initial Decontamination: Moisten a low-lint wipe with a detergent solution. Wipe the entire

surface in one direction, starting from the cleanest area and moving toward the most

contaminated. Dispose of the wipe in the designated cytotoxic waste container.[4]

Rinsing: Using a new wipe moistened with sterile water, rinse the surface using the same

unidirectional technique to remove any detergent residue. Dispose of the wipe.[4]

Final Disinfection: Use a new wipe with 70% Isopropyl Alcohol to disinfect the surface and

allow it to air dry completely.[4]

Step 4: Final Packaging and Disposal
Seal Containers: Once waste containers are three-quarters full, securely seal them to

prevent any leaks or spills during transport.[4] Do not overfill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.securewaste.net/how-to-dispose-of-chemotherapy-waste/
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.securewaste.net/how-to-dispose-of-chemotherapy-waste/
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Ensure all containers are clearly labeled with the contents, including "Cytotoxic

Waste" or "Chemotherapy Waste," and any other identifiers required by your institution.

Storage: Store the sealed containers in a designated, secure area away from general lab

traffic until pickup.

Arrange Pickup: Contact your institution's EHS department to schedule a pickup for final

disposal, which must be done via high-temperature incineration.[7][8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from work with O-Desmethyl Midostaurin-13C6.
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Waste Generation Point

Segregation & Containerization

Final Disposal Protocol

Waste Item Generated
(Contaminated with O-Desmethyl Midostaurin-13C6)

Is the item a sharp?

Is it bulk chemical waste?

No

Place in Yellow/Red
'Chemo Sharps' Container

Yes

Trace-Contaminated Solid Waste

No

Place in Black
'Bulk Chemo Waste' Container

Yes

Place in Yellow/Purple
'Trace Chemo Waste' Container

Seal Container
(when 3/4 full)

Label with Hazardous Waste Tag

Store in Designated Area

Arrange EHS Pickup
for Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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